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Compound of Interest

Compound Name: 2-(N-Ethyl-m-toluidino)ethanol

Cat. No.: B127280 Get Quote

Application Note & Protocol
Topic: High-Purity Recovery of 2-(N-Ethyl-m-toluidino)ethanol via Vacuum Distillation

Abstract
This document provides a comprehensive guide for the purification of crude 2-(N-Ethyl-m-
toluidino)ethanol (CAS: 91-88-3), a key intermediate in the synthesis of various dyes and

color developers.[1][2] Due to its high boiling point at atmospheric pressure, purification

requires vacuum distillation to prevent thermal degradation and ensure high-purity final product

suitable for sensitive downstream applications. This application note details the scientific

principles, a step-by-step laboratory protocol, safety considerations, and troubleshooting for

researchers and chemical development professionals.

Introduction & Rationale
2-(N-Ethyl-m-toluidino)ethanol, also known as N-Ethyl-N-(2-hydroxyethyl)-m-toluidine, is an

aromatic tertiary amine.[2] Its synthesis can result in various impurities, including unreacted

starting materials like N-ethyl-m-toluidine, polyethoxylated byproducts, or residual solvents.[2]

[3] For its use in high-performance applications, such as in the manufacturing of photosensitive

chemicals or specific dyestuffs, a purity of ≥98% is often required.[4]

The primary challenge in purifying this compound lies in its high boiling point and susceptibility

to oxidation and decomposition at elevated temperatures. Standard atmospheric distillation is
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therefore unsuitable. Vacuum distillation is the method of choice as it lowers the boiling point of

the liquid, allowing for vaporization at a significantly lower temperature, thereby preserving the

molecule's integrity. This protocol establishes a reproducible method for achieving high-purity

2-(N-Ethyl-m-toluidino)ethanol.

Physicochemical Data for Distillation
A thorough understanding of the compound's physical properties is critical for designing an

effective distillation protocol. The following table summarizes key data for 2-(N-Ethyl-m-
toluidino)ethanol.

Property Value Source(s)

CAS Number 91-88-3 [5]

Molecular Formula C₁₁H₁₇NO [1][6]

Molecular Weight 179.26 g/mol [7]

Appearance Clear yellow to brown liquid [2]

Boiling Point 114-115 °C at 1 mmHg [4][5][8][9][10]

Density 1.019 g/mL at 25 °C [6][8]

Refractive Index (n20/D) 1.555 [5]

Melting Point -19 °C [5][6][11]

Flash Point >110 °C (>230 °F) [5][11]

Solubility Insoluble in water [1][4]

Principle of Vacuum Distillation
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

exerted on its surface. By reducing the system pressure with a vacuum pump, the temperature

required to reach this equilibrium is lowered. This relationship is fundamental to purifying

thermally labile or high-boiling compounds. For 2-(N-Ethyl-m-toluidino)ethanol, reducing the

pressure to approximately 1 mmHg lowers its boiling point from an estimated 338-340 °C at

atmospheric pressure to a manageable 114-115 °C, preventing unwanted decomposition.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b127280?utm_src=pdf-body
https://www.benchchem.com/product/b127280?utm_src=pdf-body
https://www.benchchem.com/product/b127280?utm_src=pdf-body
https://m.made-in-china.com/product/N-Ethyl-N-Hydroxyethyl-M-Toluidine-CAS-91-88-3-723868312.html
https://www.echemi.com/products/pid_Rock36701-2-n-ethyl-m-toluidinoethanol.html
https://www.chembk.com/en/chem/91-88-3
https://pubchem.ncbi.nlm.nih.gov/compound/2-_N-Ethyl-m-toluidino_ethanol
https://www.tristarintermediates.org/dc-21.html
https://www.cookechem.com/Detail/A4038412.htm
https://m.made-in-china.com/product/N-Ethyl-N-Hydroxyethyl-M-Toluidine-CAS-91-88-3-723868312.html
https://alkalisci.com/2-n-ethyl-n-m-toluidino-ethanol-1-x-100-g-128325-100g/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/128325
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7322051.htm
https://www.chembk.com/en/chem/91-88-3
https://alkalisci.com/2-n-ethyl-n-m-toluidino-ethanol-1-x-100-g-128325-100g/
https://m.made-in-china.com/product/N-Ethyl-N-Hydroxyethyl-M-Toluidine-CAS-91-88-3-723868312.html
https://m.made-in-china.com/product/N-Ethyl-N-Hydroxyethyl-M-Toluidine-CAS-91-88-3-723868312.html
https://www.chembk.com/en/chem/91-88-3
https://m.chemicalbook.com/ProductChemicalPropertiesCB7322051_en.htm
https://m.made-in-china.com/product/N-Ethyl-N-Hydroxyethyl-M-Toluidine-CAS-91-88-3-723868312.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7322051_en.htm
https://www.echemi.com/products/pid_Rock36701-2-n-ethyl-m-toluidinoethanol.html
https://www.cookechem.com/Detail/A4038412.htm
https://www.benchchem.com/product/b127280?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocol
This protocol outlines the setup, execution, and shutdown of a laboratory-scale vacuum

distillation for purifying approximately 100-200g of crude 2-(N-Ethyl-m-toluidino)ethanol.

Required Materials & Apparatus
Chemicals:

Crude 2-(N-Ethyl-m-toluidino)ethanol

Boiling chips or a PTFE-coated magnetic stir bar

High-vacuum silicone grease

Dry ice and acetone or isopropanol (for cold trap)

Apparatus:

Heating mantle with integrated magnetic stirrer

Two-neck round-bottom flask (distilling flask), 500 mL

Short-path distillation head with condenser and vacuum connection

Thermometer (-10 to 200 °C) and thermometer adapter

Single-neck round-bottom flasks (receiving flasks), 250 mL

Cold finger trap (Dewar-style)

Two-stage rotary vane vacuum pump or a high-performance diaphragm pump

Digital vacuum gauge (Manometer)

Insulating glass wool or aluminum foil

Laboratory jack, clamps, and support stands
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Tubing for vacuum and condenser water lines

Workflow Diagram
Preparation Phase

Distillation Phase

Shutdown Phase

Inspect & Clean Glassware

Charge Distilling Flask
(Crude Product + Stir Bar)

Assemble Apparatus Securely

Start Stirrer & Condenser Flow

Evacuate System to Target Vacuum
(~1 mmHg)

Apply Gentle Heat

Collect Forerun
(Low-boiling impurities)

Collect Main Fraction
(Pure Product at Stable Temp)

Remove Heat & Cool System

Vent System to Atmosphere

Turn Off Pump & Peripherals

Disassemble & Collect Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echemi.com [echemi.com]

2. Tristar Intermediates Pvt. Ltd. - Personal Care & Homecare Additives: N-Ethyl-N-2-
Hydroxyehtyl-M-Toluidine (DC-21) [tristarintermediates.org]

3. Organic Syntheses Procedure [orgsyn.org]

4. 2-(N-Ethyl-N-m-toluidino)ethanol , ≥98% , 91-88-3 - CookeChem [cookechem.com]

5. N-Ethyl-N-Hydroxyethyl-M-Toluidine CAS 91-88-3 - 91-88-3, N-Ethyl-N-Hydroxyethyl-M-
Toluidine | Made-in-China.com [m.made-in-china.com]

6. chembk.com [chembk.com]

7. 2-(N-ethyl-m-toluidino)ethanol | C11H17NO | CID 7067 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. alkalisci.com [alkalisci.com]

9. 2-(N-Ethyl-N-m-toluidino)ethanol 98 91-88-3 [sigmaaldrich.com]

10. 2-(N-Ethyl-m-toluidino)ethanol | 91-88-3 [amp.chemicalbook.com]

11. 2-(N-Ethyl-m-toluidino)ethanol CAS#: 91-88-3 [m.chemicalbook.com]

To cite this document: BenchChem. [purification of crude 2-(N-Ethyl-m-toluidino)ethanol by
vacuum distillation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127280#purification-of-crude-2-n-ethyl-m-toluidino-
ethanol-by-vacuum-distillation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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